3-(2-chlorophenyl)-N'-{(E)-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylidene}-5-methyl-1,2-oxazole-4-carbohydrazide

• Molecular Formula: C21H15ClFN5O2
• Molecular Weight: 423.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-N-[(E)-[5-(4-fluorophenyl)-1H-pyrazol-4-yl]methylideneamino]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C21H15ClFN5O2/c1-12-18(20(28-30-12)16-4-2-3-5-17(16)22)21(29)27-25-11-14-10-24-26-19(14)13-6-8-15(23)9-7-13/h2-11H,1H3,(H,24,26)(H,27,29)/b25-11+
• InChI Key: BOQVLSFDIVNWEK-OPEKNORGSA-N
• Isomeric SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N/N=C/C3=C(NN=C3)C4=CC=C(C=C4)F
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NN=CC3=C(NN=C3)C4=CC=C(C=C4)F

Description

3-(2-CHLOROPHENYL)-N’~4~-{(E)-1-[3-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL]METHYLIDENE}-5-METHYL-4-ISOXAZOLECARBOHYDRAZIDE is a complex organic compound characterized by its unique structure, which includes chlorophenyl, fluorophenyl, pyrazolyl, and isoxazolecarbohydrazide moieties

Preparation Methods

The synthesis of 3-(2-CHLOROPHENYL)-N’~4~-{(E)-1-[3-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL]METHYLIDENE}-5-METHYL-4-ISOXAZOLECARBOHYDRAZIDE typically involves multi-step organic reactions. The synthetic route may include the following steps:

Formation of the isoxazole ring: This can be achieved through the cyclization of appropriate precursors under specific conditions.

Introduction of the chlorophenyl and fluorophenyl groups: These groups can be introduced through substitution reactions using suitable reagents.

Condensation reactions: The final step involves the condensation of the intermediate compounds to form the desired product.

Industrial production methods would likely involve optimization of these steps to ensure high yield and purity, as well as scalability for large-scale production.

Chemical Reactions Analysis

3-(2-CHLOROPHENYL)-N’~4~-{(E)-1-[3-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL]METHYLIDENE}-5-METHYL-4-ISOXAZOLECARBOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the reagents and conditions used.

The major products formed from these reactions depend on the specific reaction conditions and reagents employed.

Scientific Research Applications

This compound has several scientific research applications, including:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a biochemical probe or as a lead compound for drug discovery.

Medicine: Its unique structure could make it a candidate for the development of new pharmaceuticals.

Industry: It may find applications in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-(2-CHLOROPHENYL)-N’~4~-{(E)-1-[3-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL]METHYLIDENE}-5-METHYL-4-ISOXAZOLECARBOHYDRAZIDE involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar compounds to 3-(2-CHLOROPHENYL)-N’~4~-{(E)-1-[3-(4-FLUOROPHENYL)-1H-PYRAZOL-4-YL]METHYLIDENE}-5-METHYL-4-ISOXAZOLECARBOHYDRAZIDE include other isoxazole derivatives and compounds with similar functional groups These compounds may share some chemical properties but differ in their specific biological activities and applications